Cas no 10079-78-4 (4-(3-aminopropyl)benzenesulfonamide)

• Product Name: 4-(3-aminopropyl)benzenesulfonamide
• CAS No: 10079-78-4
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 1129690
• PubChem ID: 14471249
• Update Time: 2025-10-30

4-(3-aminopropyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminopropyl)benzenesulfonamide
• 3-(4-sulfonamido)phenyl-n-propylamine
• 4-(3-Amino-propyl)-benzolsulfonsaeure-amid
• 3-(4-aminosulphonylphenyl)-propylamine
• 4-(3-amino-propyl)-benzenesulfonic acid amide
• CTK0G8624
• Benzenesulfonamide, 4-(3-aminopropyl)-
• 1-(3-Amino-propyl)-benzolsulfonamid-(4)
• AGN-PC-001IVZ
• AKOS015140728
• 4-(3-aminopropyl)benzenesulphonamide
• SureCN9683336
• 3-(4-sulfonamido)phenyl-n-propylamine; 4-(3-Amino-propyl)-benzolsulfonsaeure-amid; 3-(4-aminosulphonylphenyl)-propylamine; 4-(3-amino-propyl)-benzenesulfonic acid amide; CTK0G8624; Benzenesulfonamide, 4-(3-aminopropyl)-; 1-(3-Amino-propyl)-benzolsulfonamid-(4); AGN-PC-001IVZ; AKOS015140728; 4-(3-aminopropyl)benzenesulphonamide; SureCN9683336;
• SCHEMBL9683336
• QJFUYJHXJQEQCM-UHFFFAOYSA-N
• 10079-78-4
• DTXSID40560698
• 4-(3-Aminopropyl)benzene-1-sulfonamide
• SB78917
• EN300-376573

• Inchi： 1S/C9H14N2O2S/c10-7-1-2-8-3-5-9(6-4-8)14(11,12)13/h3-6H,1-2,7,10H2,(H2,11,12,13)
• InChI Key： QJFUYJHXJQEQCM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCCN)(N)(=O)=O

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• PSA: 94.56000
• LogP: 2.70670

Additional information on 4-(3-aminopropyl)benzenesulfonamide

Professional Introduction to 4-(3-aminopropyl)benzenesulfonamide (CAS No. 10079-78-4)

4-(3-aminopropyl)benzenesulfonamide, with the chemical identifier CAS No. 10079-78-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This sulfonamide derivative has garnered attention due to its structural properties and potential applications in drug development, particularly in addressing various biological targets. The compound’s unique chemical configuration, featuring a benzene ring substituted with a sulfonamide group and an aminopropyl chain, makes it a versatile scaffold for medicinal chemistry investigations.

The sulfonamide moiety is a well-documented pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the aminopropyl group enhances the compound’s solubility and bioavailability, which are critical factors in the design of effective therapeutic agents. Recent studies have highlighted the role of sulfonamides in developing treatments for infectious diseases, inflammatory conditions, and even certain types of cancer. The< strong>4-(3-aminopropyl)benzenesulfonamide structure has been explored as a potential lead compound in these contexts, demonstrating promising preliminary results.

In the realm of academic research, the< strong>CAS No. 10079-78-4 compound has been investigated for its interaction with bacterial enzymes, particularly those involved in antibiotic resistance mechanisms. Researchers have found that modifications to the sulfonamide core can modulate binding affinity and efficacy against resistant strains. This finding is particularly relevant in an era where antibiotic resistance poses a growing global health challenge. The< strong>4-(3-aminopropyl)benzenesulfonamide derivative has shown promise in preclinical studies as a scaffold for developing novel antibiotics or antibiotic adjuvants.

Beyond infectious diseases, the< strong>4-(3-aminopropyl)benzenesulfonamide scaffold has been explored for its potential in addressing inflammatory disorders. Sulfonamides are known to exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The specific arrangement of atoms in this compound allows for targeted interactions with these enzymes, potentially leading to reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Ongoing clinical trials are evaluating derivatives of this structure for their efficacy in conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmaceutical industry has also shown interest in< strong>CAS No. 10079-78-4 due to its potential applications in oncology. Sulfonamides have been identified as inhibitors of various kinases and metabolic pathways involved in cancer cell proliferation. Studies have demonstrated that< strong>4-(3-aminopropyl)benzenesulfonamide can disrupt tumor growth by interfering with critical signaling pathways such as PI3K/Akt and MAPK. While still in the early stages of research, these findings suggest that this compound or its derivatives could serve as valuable components in combination therapies targeting multiple aspects of cancer biology.

The synthesis and characterization of< strong>4-(3-aminopropyl)benzenesulfonamide have been refined through advanced organic chemistry techniques. Researchers have developed efficient synthetic routes that minimize byproducts and maximize yield, ensuring high purity for downstream applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to confirm the structural integrity and purity of the compound. These methods are essential for ensuring consistency across different batches used in research and development.

The growing body of research on< strong>CAS No. 10079-78-4 underscores its significance as a pharmacological tool. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the exploration of this scaffold, aiming to identify lead compounds with improved pharmacokinetic profiles and target specificity. Computational modeling and molecular docking studies have played a crucial role in predicting binding interactions between< strong>4-(3-aminopropyl)benzenesulfonamide derivatives and biological targets, streamlining the drug discovery process.

In conclusion, the< strong>CAS No. 10079-78-4 compound represents a promising area of investigation within pharmaceutical chemistry. Its unique structural features make it suitable for addressing diverse therapeutic challenges, from infectious diseases to cancer treatment. As research continues to uncover new applications and refine synthetic methodologies, compounds like< strong>4-(3-aminopropyl)benzenesulfonamide are poised to contribute significantly to future advancements in medicine.